Cas no 161105-54-0 (3-Amino-butyric acid tert-butyl ester)

• Product Name: 3-Amino-butyric acid tert-butyl ester
• CAS No: 161105-54-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD00798294
• CID: 157627
• PubChem ID: 7021083
• Update Time: 2025-07-31

3-Amino-butyric acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-aminobutanoate
• 3-AMINO-BUTYRIC ACID TERT-BUTYL ESTER
• Butanoic acid,3-amino-, 1,1-dimethylethyl ester, (3S)-
• tert-Butyl (3S)-3-aminobutanoate
• tButyl-(3S)-3-aminobutanoate
• (S)-1,1-DIMETHYLETHYL 3-AMINOBUTANOATE
• tert-Butyl-(3S)-3-amino-3-butanoate hydrochloride
• tert-Butyl (3S)-3-aminobutanoate,95%
• 161105-54-0
• MFCD00798294
• BFFNZGWJTHWUMY-LURJTMIESA-N
• EN300-2053049
• (S)-tert-Butyl3-aminobutanoate
• Butanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3S)-
• TERT-BUTYL-(3S)-3-AMINOBUTANOATE
• SCHEMBL318355
• tert-butyl (S)-3-aminobutyrate
• AKOS017343727
• TERT-BUTYL(3S)-3-AMINOBUTANOATE
• 1,1-dimethylethyl (3S)-3-aminobutanoate
• 1,1-dimethylethyl(35)-3-aminobutanoate
• tert-butyl (S)-3-aminobutanoate
• G50842
• DB-328169
• 3-Amino-butyric acid tert-butyl ester

• MDL： MFCD00798294
• Inchi： 1S/C8H17NO2/c1-6(9)5-7(10)11-8(2,3)4/h6H,5,9H2,1-4H3/t6-/m0/s1
• InChI Key： BFFNZGWJTHWUMY-LURJTMIESA-N
• SMILES： O(C(C[C@H](C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 159.12600
• Monoisotopic Mass: 160.133754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White solid
• Density: g/cm3
• Boiling Point: 207.1°Cat760mmHg
• Flash Point: 76.9°C
• Refractive Index: 1.423-1.427
• PSA: 52.32000
• LogP: 1.76570
• Solubility: Not available

3-Amino-butyric acid tert-butyl ester Security Information

• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 34
• Safety Instruction： S45
• Hazardous Material Identification：
• Safety Term：S45-36/37/39-26
• Risk Phrases：R34